Cas no 2256054-85-8 ((3S,6S)-6-Methyl-piperidine-3-carboxylic acid)

• Product Name: (3S,6S)-6-Methyl-piperidine-3-carboxylic acid
• CAS No: 2256054-85-8
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD31806017
• CID: 5155147
• Update Time: 2026-03-03

(3S,6S)-6-Methyl-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S,6S)-6-Methyl-piperidine-3-carboxylic acid

• MDL： MFCD31806017
• Inchi： 1S/C7H13NO2/c1-5-2-3-6(4-8-5)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6-/m0/s1
• InChI Key： ITWDDDADSFZADI-WDSKDSINSA-N
• SMILES： N1[C@@H](C)CC[C@H](C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (3S,6S)-6-Methyl-piperidine-3-carboxylic acid

Exploring the Potential of (3S,6S)-6-Methyl-piperidine-3-carboxylic acid (CAS No. 2256054-85-8) in Modern Pharmaceutical Research

The compound (3S,6S)-6-Methyl-piperidine-3-carboxylic acid (CAS No. 2256054-85-8) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural properties and potential applications. As a chiral piperidine derivative, this molecule is characterized by its stereospecific configuration, which plays a critical role in its interactions with biological targets. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in (3S,6S)-6-Methyl-piperidine-3-carboxylic acid is its relevance to precision medicine and personalized drug design. With the rise of AI-driven drug discovery platforms, compounds like this are being screened for their ability to modulate specific protein targets. The stereochemistry of this molecule, denoted by the (3S,6S) configuration, ensures high selectivity, reducing off-target effects—a major concern in modern pharmacology. This aligns with the industry's shift toward safer and more effective therapeutics.

In recent years, the demand for chiral intermediates like (3S,6S)-6-Methyl-piperidine-3-carboxylic acid has surged, driven by advancements in asymmetric synthesis and catalysis. Pharmaceutical companies are increasingly focusing on enantiomerically pure compounds to improve drug efficacy and minimize side effects. This trend is reflected in the growing number of patents and publications referencing CAS No. 2256054-85-8, particularly in the context of neurodegenerative disease research and metabolic disorder treatments.

Another area where this compound shows promise is in the development of peptidomimetics and small molecule modulators. Its piperidine core is a common scaffold in many bioactive molecules, making it a versatile candidate for structure-activity relationship (SAR) studies. Researchers are exploring its potential to mimic natural peptides, which could lead to breakthroughs in drug delivery systems and targeted therapies. This is particularly relevant given the current focus on biologics and next-generation pharmaceuticals.

The synthesis and characterization of (3S,6S)-6-Methyl-piperidine-3-carboxylic acid also highlight its importance in green chemistry initiatives. With increasing regulatory pressure to adopt sustainable manufacturing practices, chemists are optimizing routes to produce this compound with minimal waste and energy consumption. This aligns with the broader industry goal of reducing the environmental footprint of pharmaceutical production while maintaining high yields and purity.

From a commercial perspective, the availability of (3S,6S)-6-Methyl-piperidine-3-carboxylic acid (CAS No. 2256054-85-8) is critical for contract research organizations (CROs) and academic labs engaged in early-stage drug discovery. Its applications span medicinal chemistry, bioconjugation, and even material science, demonstrating its cross-disciplinary utility. As the pharmaceutical landscape evolves, this compound is poised to remain a valuable tool for innovators tackling some of the most challenging health issues of our time.